Talarozole
Talarozole
N-{4-[2-ethyl-1-(1,2,4-triazol-1-yl)butyl]phenyl}-1,3-benzothiazol-2-amine is a member of the class of benzothiazoles that is 2-amino-1,3-benzothiazole in which one of the amino hydrogens is replaced by a 4-[2-ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl group. It is a member of triazoles, a member of benzothiazoles, an aromatic amine and a secondary amino compound.
Talarozole has been investigated for the treatment of Psoriasis and Cutaneous Inflammation.
Talarozole has been investigated for the treatment of Psoriasis and Cutaneous Inflammation.
Brand Name:
Vulcanchem
CAS No.:
201410-53-9
VCID:
VC0003778
InChI:
InChI=1S/C21H23N5S/c1-3-15(4-2)20(26-14-22-13-23-26)16-9-11-17(12-10-16)24-21-25-18-7-5-6-8-19(18)27-21/h5-15,20H,3-4H2,1-2H3,(H,24,25)
SMILES:
CCC(CC)C(C1=CC=C(C=C1)NC2=NC3=CC=CC=C3S2)N4C=NC=N4
Molecular Formula:
C21H23N5S
Molecular Weight:
377.5 g/mol
Talarozole
CAS No.: 201410-53-9
Cat. No.: VC0003778
Molecular Formula: C21H23N5S
Molecular Weight: 377.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-{4-[2-ethyl-1-(1,2,4-triazol-1-yl)butyl]phenyl}-1,3-benzothiazol-2-amine is a member of the class of benzothiazoles that is 2-amino-1,3-benzothiazole in which one of the amino hydrogens is replaced by a 4-[2-ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl group. It is a member of triazoles, a member of benzothiazoles, an aromatic amine and a secondary amino compound. Talarozole has been investigated for the treatment of Psoriasis and Cutaneous Inflammation. |
|---|---|
| CAS No. | 201410-53-9 |
| Molecular Formula | C21H23N5S |
| Molecular Weight | 377.5 g/mol |
| IUPAC Name | N-[4-[2-ethyl-1-(1,2,4-triazol-1-yl)butyl]phenyl]-1,3-benzothiazol-2-amine |
| Standard InChI | InChI=1S/C21H23N5S/c1-3-15(4-2)20(26-14-22-13-23-26)16-9-11-17(12-10-16)24-21-25-18-7-5-6-8-19(18)27-21/h5-15,20H,3-4H2,1-2H3,(H,24,25) |
| Standard InChI Key | SNFYYXUGUBUECJ-UHFFFAOYSA-N |
| SMILES | CCC(CC)C(C1=CC=C(C=C1)NC2=NC3=CC=CC=C3S2)N4C=NC=N4 |
| Canonical SMILES | CCC(CC)C(C1=CC=C(C=C1)NC2=NC3=CC=CC=C3S2)N4C=NC=N4 |
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